Cas no 1499026-65-1 (3-Amino-3-(4-cyclopropylphenyl)propan-1-ol)

• Product Name: 3-Amino-3-(4-cyclopropylphenyl)propan-1-ol
• CAS No: 1499026-65-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5564217
• PubChem ID: 79980298
• Update Time: 2025-06-14

3-Amino-3-(4-cyclopropylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1499026-65-1
• 3-amino-3-(4-cyclopropylphenyl)propan-1-ol
• AKOS018539983
• EN300-1842193
• 3-Amino-3-(4-cyclopropylphenyl)propan-1-ol

• Inchi： 1S/C12H17NO/c13-12(7-8-14)11-5-3-10(4-6-11)9-1-2-9/h3-6,9,12,14H,1-2,7-8,13H2
• InChI Key： NIHZCOMSEUOIEI-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(=CC=1)C1CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-3-(4-cyclopropylphenyl)propan-1-ol

Comprehensive Overview of 3-Amino-3-(4-cyclopropylphenyl)propan-1-ol (CAS No. 1499026-65-1)

3-Amino-3-(4-cyclopropylphenyl)propan-1-ol, with the CAS number 1499026-65-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropylphenyl moiety and amino-propanol backbone, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for 3-Amino-3-(4-cyclopropylphenyl)propan-1-ol has surged due to its potential applications in addressing neurodegenerative diseases and mood disorders. Researchers are exploring its role in modulating neurotransmitter receptors, a hot topic in neuroscience. The compound's cyclopropyl group enhances its metabolic stability, a critical factor in drug design, aligning with the growing focus on long-acting pharmaceuticals. This aligns with trending searches like "how to improve drug half-life" and "CNS drug stability," reflecting its relevance in modern pharmacology.

The synthesis of CAS 1499026-65-1 involves multi-step organic reactions, including Grignard additions and reductive aminations, which are frequently discussed in academic forums and patent literature. Its chiral center also makes it a subject of interest for asymmetric synthesis studies, a trending area in green chemistry. Notably, the compound's low toxicity profile (as per preliminary studies) has sparked inquiries about its suitability for preclinical trials, a common search query among medicinal chemists.

From an industrial perspective, 3-Amino-3-(4-cyclopropylphenyl)propan-1-ol is often referenced in high-throughput screening libraries. Its structural diversity allows for derivatization into small-molecule probes, addressing the rising demand for targeted therapies. SEO analytics reveal related searches such as "novel amine derivatives in drug discovery" and "cyclopropylphenyl applications," underscoring its interdisciplinary appeal. The compound's logP value and hydrogen bonding capacity further position it as a candidate for blood-brain barrier penetration studies.

Quality control of 1499026-65-1 typically involves HPLC purity analysis and spectroscopic characterization (NMR, MS), topics frequently searched by analytical chemists. Recent publications highlight its utility in peptide mimetics, connecting it to the booming field of biologics. As sustainability gains traction, questions about eco-friendly synthesis routes for such intermediates are rising, making this compound a case study for green synthetic methodologies.

In conclusion, 3-Amino-3-(4-cyclopropylphenyl)propan-1-ol (CAS 1499026-65-1) exemplifies the convergence of medicinal chemistry and materials science. Its adaptability to structure-activity relationship (SAR) studies and alignment with trending research areas like neuropharmacology ensure its continued prominence. For researchers querying "advanced amine intermediates" or "phenylpropanol derivatives," this compound offers a compelling narrative bridging innovation and application.